Cas no 721418-45-7 (4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one)

• Product Name: 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• CAS No: 721418-45-7
• MF: C₁₆H₁₃FN₂OS₂
• MW: 332.415624380112
• CID: 3105483
• PubChem ID: 2396447
• Update Time: 2025-07-09

4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• <br>3-(2-Fluoro-phenyl)-2-mercapto-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d ]pyrimidin-4-one
• 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one
• 4-(2-fluorophenyl)-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2(7)-dien-3-one
• 3-(2-fluorophenyl)-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 3-(2-Fluorophenyl)-2,3,5,6,7,8-hexahydro-2-thioxo[1]benzothieno[2,3-d]pyrimidin-4(1H)-one
• Z56862311
• 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• 721418-45-7
• EN300-04266
• CS-0219534
• AKOS005198717
• 3-(2-Fluoro-phenyl)-2-mercapto-5,6,7,8-tetrahydro-3H-benzo[4,5]thieno[2,3-d]pyrimidin-4-one
• G35787

• Inchi： 1S/C16H13FN2OS2/c17-10-6-2-3-7-11(10)19-15(20)13-9-5-1-4-8-12(9)22-14(13)18-16(19)21/h2-3,6-7H,1,4-5,8H2,(H,18,21)
• InChI Key： GIVKUCVPXCDCAM-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C3C=CC=CC=3F)C(N2)=S)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 332.04533355Da
• Monoisotopic Mass: 332.04533355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one

Chemical Profile of 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 721418-45-7)

4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one (CAS No. 721418-45-7) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique tricyclic framework and functional groups. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural rigidity and chemical versatility, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a tricyclic system with sulfur atoms integrated into the ring, which contributes to its distinct electronic properties and potential biological activity. The presence of a fluorophenyl group at the 4-position introduces fluorine substitution, a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. Additionally, the sulfanyl group at the 5-position adds another layer of functional diversity, enabling various chemical modifications and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes and interactions of this compound with potential biological targets. Studies suggest that the tricyclic core may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and cancer metabolism. The fluorophenyl moiety, in particular, has been shown to influence binding affinity through hydrophobic interactions and electronic effects, while the sulfanyl group can participate in hydrogen bonding or metal coordination.

In vitro studies have begun to elucidate the pharmacological profile of 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one, revealing potential activity against several disease-related targets. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on enzymes implicated in tumor proliferation and angiogenesis. The sulfur-containing heterocycles are known for their ability to modulate redox signaling pathways, which could be exploited for therapeutic intervention in oxidative stress-related disorders.

The synthesis of this compound presents a formidable challenge due to its intricate tricyclic architecture and multiple stereocenters. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct the desired framework efficiently. The introduction of the fluorophenyl group requires precise control over reaction conditions to avoid unwanted side products, while the incorporation of the sulfanyl group necessitates protecting group strategies to prevent premature reactions.

Future research directions for 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one may focus on optimizing its pharmacokinetic properties through structural modifications. Additionally, exploring its potential as a scaffold for derivative design could yield novel compounds with enhanced therapeutic efficacy and reduced toxicity profiles. Collaborative efforts between synthetic chemists and biologists will be essential to translate these chemical discoveries into tangible medical applications.

The growing interest in heterocyclic compounds like 4-(2-fluorophenyl)-5-sulfanyl-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),5-trien-3-one underscores their importance as building blocks in modern drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds with such complex architectures are likely to play a pivotal role in developing next-generation therapeutics for a wide range of diseases.